2,3-Dimethyl-1,3-benzothiazol-3-ium perchlorate

• IUPAC Name: 2,3-dimethyl-1,3-benzothiazol-3-ium;perchlorate
• InChI: InChI=1S/C9H10NS.ClHO4/c1-7-10(2)8-5-3-4-6-9(8)11-7;2-1(3,4)5/h3-6H,1-2H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: FLSYUUDKLRRXAO-UHFFFAOYSA-M
• Canonical SMILES: CC1=[N+](C2=CC=CC=C2S1)C.[O-]Cl(=O)(=O)=O
• Molecular Formula: C9H10ClNO4S
• DSSTOX Substance ID: DTXSID20494922
• Molecular Weight: 263.70 g/mol
• CAS RN: 706-67-2

Description

“2,3-Dimethyl-1,3-benzothiazol-3-ium perchlorate” is a chemical compound with the molecular formula C9H10ClNO4S. It is also known by other synonyms such as "Benzothiazolium,2,3-dimethyl-,perchlorate".

Scientific Research Applications

Conformational Structure and Quantum-Chemical Investigation

Research on unsymmetrical monomethine cyanine dyes, which include compounds related to 2,3-Dimethyl-1,3-benzothiazol-3-ium perchlorate, has been conducted to understand their conformational features in solution and solid state. Investigations using NMR spectroscopy and X-ray diffraction have revealed insights into the molecule's conformational transformations, energy barriers, and isomerization processes (Ryabitskii et al., 2010).

Synthesis and Electrochemical Properties

Studies on the synthesis of various compounds, including those related to 2,3-Dimethyl-1,3-benzothiazol-3-ium perchlorate, have been conducted to explore their potential applications. For instance, the reaction of benzothiazol derivatives with cobalt(II) salts has been explored, leading to the creation of complexes with distinctive electrochemical properties and potential applications in fields like catalysis and material science (Sobiesiak et al., 2010).

Photophysical Properties and Dye Applications

The study of thiacarbocyanine dyes, closely related to benzothiazolium derivatives, offers insights into their potential as functional dyes. Research has been conducted on the formation of dimers and tetramers, along with the investigation of their photophysical properties, such as absorption band shifts. These findings are crucial for applications in dye-sensitized solar cells, organic light-emitting diodes (OLEDs), and biological imaging (Avakyan et al., 2014).

Fluorescent Probes for Biological Applications

Benzothiazole derivatives have been synthesized and studied for their potential as fluorescent probes. For example, the benzothiazole dye trans-2-[4-(dimethylamino)styryl]-3-ethyl-1,3-benzothiazolium perchlorate has been investigated for its use in detecting amyloid fibrils, a key aspect in studying neurodegenerative diseases (Sulatskaya et al., 2018).

Chemical Synthesis and Reactions

Studies focusing on the synthesis and reactions of benzothiazolium perchlorate derivatives provide a fundamental understanding of their chemical behavior. These investigations are essential for developing new synthetic routes and applications in various chemical industries (Dorofeenko et al., 1973).

Safety and Hazards

While specific safety and hazard information for “2,3-Dimethyl-1,3-benzothiazol-3-ium perchlorate” was not found, it’s generally advisable to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use non-sparking tools when handling similar chemical compounds.